Cas no 682804-44-0 (3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid)

3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid structure
682804-44-0 structure
Product name:3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
CAS No:682804-44-0
MF:C12H17NO5
MW:255.267083883286
CID:878563
PubChem ID:43167137

3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
    • 3-Amino-3-(2,4,6-trimethoxy-phenyl)-propionic acid
    • DTXSID30655663
    • 682804-44-0
    • AKOS009377673
    • MFCD03002527
    • 3-AMINO-3-(2,4,6-TRIMETHOXY-PHENYL)-PROPIONICACID
    • MDL: MFCD03002527
    • Inchi: InChI=1S/C12H17NO5/c1-16-7-4-9(17-2)12(10(5-7)18-3)8(13)6-11(14)15/h4-5,8H,6,13H2,1-3H3,(H,14,15)
    • InChI Key: SLGONOCYZIRARZ-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C(CC(=O)O)N)C(=C1)OC)OC

Computed Properties

  • Exact Mass: 255.11067264g/mol
  • Monoisotopic Mass: 255.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91Ų
  • XLogP3: -2.1

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